Cas no 57786-42-2 (2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide)
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide
- EN300-315600
- SR-01000534952-1
- 882-036-4
- N-(2-pyridylmethyl)salicylamide
- BRD-K66037674-001-01-1
- EU-0086176
- STK735450
- 2-hydroxy-N-[(pyridin-2-yl)methyl]benzamide
- 2-hydroxy-N-((pyridin-2-yl)methyl)benzamide
- MFCD03408079
- G29540
- 2-Hydroxy-N-pyridin-2-ylmethyl-benzamide
- ALBB-026452
- AKOS000211685
- Oprea1_733617
- CBKinase1_010882
- UETKAFXUXVMKPJ-UHFFFAOYSA-N
- SR-01000534952
- benzamide, 2-hydroxy-N-(2-pyridinylmethyl)-
- 57786-42-2
- SB80430
- CBKinase1_023282
- SCHEMBL9202857
- LS-09018
-
- MDL: MFCD03408079
- Inchi: 1S/C13H12N2O2/c16-12-7-2-1-6-11(12)13(17)15-9-10-5-3-4-8-14-10/h1-8,16H,9H2,(H,15,17)
- InChI Key: UETKAFXUXVMKPJ-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C(NCC1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 228.089877630Da
- Monoisotopic Mass: 228.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 62.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 465.2±35.0 °C at 760 mmHg
- Flash Point: 374.0±31.5 °C
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H594620-50mg |
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide |
57786-42-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H594620-100mg |
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide |
57786-42-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H594620-500mg |
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide |
57786-42-2 | 500mg |
$ 320.00 | 2022-06-04 | ||
| Chemenu | CM366518-1g |
2-Hydroxy-n-(pyridin-2-ylmethyl)benzamide |
57786-42-2 | 95% | 1g |
$181 | 2022-06-10 | |
| Enamine | EN300-315600-0.05g |
2-hydroxy-N-[(pyridin-2-yl)methyl]benzamide |
57786-42-2 | 95% | 0.05g |
$24.0 | 2023-09-05 | |
| Enamine | EN300-315600-0.1g |
2-hydroxy-N-[(pyridin-2-yl)methyl]benzamide |
57786-42-2 | 95% | 0.1g |
$37.0 | 2023-09-05 | |
| Enamine | EN300-315600-0.25g |
2-hydroxy-N-[(pyridin-2-yl)methyl]benzamide |
57786-42-2 | 95% | 0.25g |
$52.0 | 2023-09-05 | |
| Enamine | EN300-315600-0.5g |
2-hydroxy-N-[(pyridin-2-yl)methyl]benzamide |
57786-42-2 | 95% | 0.5g |
$82.0 | 2023-09-05 | |
| Enamine | EN300-315600-1.0g |
2-hydroxy-N-[(pyridin-2-yl)methyl]benzamide |
57786-42-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-315600-2.5g |
2-hydroxy-N-[(pyridin-2-yl)methyl]benzamide |
57786-42-2 | 95% | 2.5g |
$204.0 | 2023-09-05 |
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide Suppliers
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide: A Comprehensive Overview
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide, with the CAS number 57786-42-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Hydroxy-N-(2-pyridylmethyl)benzamide, is characterized by its unique molecular structure and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
Chemical Structure and Properties
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide is a derivative of benzamide, featuring a hydroxyl group and a pyridine ring attached to the benzene ring. The molecular formula of this compound is C13H13N2O2, with a molecular weight of 231.25 g/mol. The presence of the hydroxyl group and the pyridine ring imparts specific chemical properties to the molecule, such as enhanced solubility in polar solvents and increased reactivity in various chemical reactions.
The compound exhibits good stability under standard laboratory conditions but may degrade under extreme conditions such as high temperature or strong acid/base environments. Its melting point is reported to be around 165-167°C, making it suitable for various analytical and preparative techniques.
Synthesis Methods
The synthesis of 2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-hydroxybenzoyl chloride with 2-(aminomethyl)pyridine in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acyl substitution, yielding the desired product in good yields.
An alternative approach involves the coupling of 2-hydroxybenzoic acid with 2-(aminomethyl)pyridine using a coupling agent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This method is particularly useful for large-scale synthesis due to its mild reaction conditions and high product purity.
Biological Activities and Applications
2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases.
In addition to its anti-inflammatory effects, 2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide has also demonstrated potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression.
Clinical Trials and Future Prospects
The promising biological activities of 2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide have led to its evaluation in preclinical and early-stage clinical trials. Initial results from these trials have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. However, further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.
Ongoing studies are focusing on optimizing the delivery methods and formulations of 2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide to enhance its bioavailability and efficacy. Additionally, efforts are being made to identify synergistic combinations with other therapeutic agents to improve treatment outcomes for various diseases.
Conclusion
In conclusion, 2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide, with CAS number 57786-42-2, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases, contributing to improved patient outcomes and quality of life.
57786-42-2 (2-Hydroxy-N-(pyridin-2-ylmethyl)benzamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)